Cas no 1443421-69-9 (Abacavir 5’-4-Chloro-6-methylpyrimidine-2,5-diamine)

• Product Name: Abacavir 5’-4-Chloro-6-methylpyrimidine-2,5-diamine
• CAS No: 1443421-69-9
• MF: C₁₈H₂₁ClN₁₀O
• MW: 428.87874007225
• CID: 3162196
• PubChem ID: 73425538
• Update Time: 2025-09-27

Abacavir 5’-4-Chloro-6-methylpyrimidine-2,5-diamine Chemical and Physical Properties

Names and Identifiers

• 6-N-cyclopropyl-9-[(1R,4S)-4-[(2,5-diamino-6-chloropyrimidin-4-yl)oxymethyl]cyclopent-2-en-1-yl]purine-2,6-diamine
• N6-Cyclopropyl-9-{(1R,4S)-4-[(2,5-diamino-6-chloropyrimidin-4-yloxy)methyl]cyclopent-2-enyl}-9H-purine-2,6-diamine
• Q27271217
• N6-Cyclopropyl-9-((1R,4S)-4-(((2,5-diamino-6-chloropyrimidin-4-yl)oxy)methyl)cyclopent-2-en-1-yl)-9H-purine-2,6-diamine
• 9H-PURINE-2,6-DIAMINE, N6-CYCLOPROPYL-9-((1R,4S)-4-(((2,5-DIAMINO-6-CHLORO-4-PYRIMIDINYL)OXY)METHYL)-2-CYCLOPENTEN-1-YL)-
• 8YR0EYX97M
• 6-(CYCLOPROPYLAMINO)-9-((1R,4S)-4-(((2,5-DIAMINO-6-CHLOROPYRIMIDIN-4-YL)OXY)METHYL)CYCLOPENT-2-ENYL)-9H-PURINE-2-AMINE
• o-Pyrimidine derivative abacavir
• 1443421-69-9
• N6-Cyclopropyl-9-((1R,4S)-4-((2,5-diamino-6-chloropyrimidin-4-yloxy)methyl)cyclopent-2-enyl(-9H-purine-2,6-diamine
• UNII-8YR0EYX97M
• ABACAVIR SULFATE IMPURITY B [EP IMPURITY]
• ABACAVIR SULFATE IMPURITY B [WHO-IP]
• O-PYRIMIDINE DERIVATIVE ABACAVIR [USP IMPURITY]
• Abacavir 5'-4-Chloro-6-methylpyrimidine-2,5-diamine
• Abacavir 5’-4-Chloro-6-methylpyrimidine-2,5-diamine

• Inchi： 1S/C18H21ClN10O/c19-13-11(20)16(28-17(21)25-13)30-6-8-1-4-10(5-8)29-7-23-12-14(24-9-2-3-9)26-18(22)27-15(12)29/h1,4,7-10H,2-3,5-6,20H2,(H2,21,25,28)(H3,22,24,26,27)/t8-,10+/m1/s1
• InChI Key： GETKMSKGQYJOPI-SCZZXKLOSA-N
• SMILES： ClC1=C(C(=NC(N)=N1)OC[C@@H]1C=C[C@@H](C1)N1C=NC2C1=NC(N)=NC=2NC1CC1)N

Computed Properties

• Exact Mass: 428.1588330g/mol
• Monoisotopic Mass: 428.1588330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 169Ų

Abacavir 5’-4-Chloro-6-methylpyrimidine-2,5-diamine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes Dibenzocycloheptenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes